Cas no 2229090-64-4 (tert-butyl N-2-(2,3-dimethoxyphenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(2,3-dimethoxyphenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229090-64-4
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 6143622
• PubChem ID: 165757464
• Update Time: 2025-06-15

tert-butyl N-2-(2,3-dimethoxyphenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2,3-dimethoxyphenyl)-1-oxopropan-2-ylcarbamate
• 2229090-64-4
• EN300-1872110
• tert-butyl N-[2-(2,3-dimethoxyphenyl)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C16H23NO5/c1-15(2,3)22-14(19)17-16(4,10-18)11-8-7-9-12(20-5)13(11)21-6/h7-10H,1-6H3,(H,17,19)
• InChI Key： BMRRXXOWAMOZJA-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1C=CC=C(C=1OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.9Ų

Additional information on tert-butyl N-2-(2,3-dimethoxyphenyl)-1-oxopropan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-2-(2,3-dimethoxyphenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229090-64-4)

The compound tert-butyl N-2-(2,3-dimethoxyphenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229090-64-4) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl carbamate group and a 2,3-dimethoxyphenyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and development, particularly in targeting neurological and metabolic disorders.

One of the key features of tert-butyl N-2-(2,3-dimethoxyphenyl)-1-oxopropan-2-ylcarbamate is its versatility in synthetic chemistry. The presence of the tert-butyl group enhances the stability of the molecule, while the dimethoxyphenyl ring contributes to its reactivity in various coupling reactions. This combination makes it a preferred choice for constructing complex molecular architectures. Recent studies have highlighted its utility in the development of kinase inhibitors and other small-molecule therapeutics, aligning with the growing demand for precision medicine.

In the context of current trends, the compound’s relevance is amplified by the rising interest in structure-activity relationship (SAR) studies and fragment-based drug design. Researchers often search for terms like "carbamate derivatives in drug discovery" or "synthetic routes for dimethoxyphenyl compounds," reflecting the need for innovative methodologies. The CAS No. 2229090-64-4 is frequently cited in patents and academic papers, underscoring its importance in advancing medicinal chemistry.

Another area of interest is the compound’s potential role in addressing neurodegenerative diseases. The 2,3-dimethoxyphenyl fragment is structurally similar to motifs found in compounds targeting dopamine receptors and monoamine oxidases. This has led to speculation about its applicability in treating conditions like Parkinson’s disease, a topic frequently searched in academic and medical databases. The tert-butyl carbamate group further enhances its pharmacokinetic properties, making it a candidate for further preclinical evaluation.

From a synthetic perspective, the preparation of tert-butyl N-2-(2,3-dimethoxyphenyl)-1-oxopropan-2-ylcarbamate involves multi-step organic transformations, including amide coupling and protecting group strategies. These processes are critical for ensuring high yield and purity, which are essential for downstream applications. The compound’s CAS No. 2229090-64-4 serves as a unique identifier in chemical databases, facilitating efficient retrieval and collaboration among researchers.

Environmental and regulatory considerations also play a role in the compound’s usage. While it is not classified as a hazardous material, its handling requires standard laboratory precautions. The growing emphasis on green chemistry has prompted investigations into more sustainable synthesis routes, aligning with broader industry trends. Searches for "eco-friendly carbamate synthesis" or "green approaches to dimethoxyphenyl derivatives" reflect this shift in focus.

In summary, tert-butyl N-2-(2,3-dimethoxyphenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229090-64-4) is a compound of significant scientific and industrial interest. Its structural features and potential applications in drug discovery make it a subject of ongoing research. As the field evolves, this molecule is likely to remain at the forefront of innovations in medicinal chemistry and synthetic methodology.